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molecular formula C7H7ClN2O B171646 2-Amino-3-chlorobenzamide CAS No. 18343-44-7

2-Amino-3-chlorobenzamide

Cat. No. B171646
CAS RN: 18343-44-7
M. Wt: 170.59 g/mol
InChI Key: BINWIYVHWRWUSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08633207B2

Procedure details

To 2-amino-3-chlorobenzoic acid (1.72 g, 10 mmol) in DMF (5 mL) were added hydroxybenzatriazole (2.0 g, 13 mmol), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (2.3 g, 12 mmol), ammonium chloride (2.3 g, 42 mmol), and DIEA (7.5 ml, 42 mmol). The mixture was purged with nitrogen and was stirred for 6 h. The mixture was then poured into water and extracted with EtOAc (3×50 mL). The combined extracts were washed with brine (2×20 mL), dried over MgSO4, filtered, and concentrated under reduced pressure. The residue was treated with DCM (10 mL) resulting in a precipitate that was collected by filtration to afford 2-amino-3-chlorobenzamide (860 mg). LCMS (ESI) m/z 171 (M+H)+.
Name
2-amino-3-chlorobenzoic acid
Quantity
1.72 g
Type
reactant
Reaction Step One
Name
1-ethyl-3-(3-dimethylaminopropyl)carbodiimide
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
ammonium chloride
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
DIEA
Quantity
7.5 mL
Type
reactant
Reaction Step One
Name
DMF
Quantity
5 mL
Type
solvent
Reaction Step One
Name
2-amino-3-chlorobenzamide

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:10]([Cl:11])=[CH:9][CH:8]=[CH:7][C:3]=1[C:4](O)=[O:5].C([N:14]=C=NCCCN(C)C)C.[Cl-].[NH4+].CCN(C(C)C)C(C)C>CN(C=O)C>[NH2:1][C:2]1[C:10]([Cl:11])=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([NH2:14])=[O:5] |f:2.3|

Inputs

Step One
Name
2-amino-3-chlorobenzoic acid
Quantity
1.72 g
Type
reactant
Smiles
NC1=C(C(=O)O)C=CC=C1Cl
Name
1-ethyl-3-(3-dimethylaminopropyl)carbodiimide
Quantity
2.3 g
Type
reactant
Smiles
C(C)N=C=NCCCN(C)C
Name
ammonium chloride
Quantity
2.3 g
Type
reactant
Smiles
[Cl-].[NH4+]
Name
DIEA
Quantity
7.5 mL
Type
reactant
Smiles
CCN(C(C)C)C(C)C
Name
DMF
Quantity
5 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Stirring
Type
CUSTOM
Details
was stirred for 6 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The mixture was purged with nitrogen
ADDITION
Type
ADDITION
Details
The mixture was then poured into water
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (3×50 mL)
WASH
Type
WASH
Details
The combined extracts were washed with brine (2×20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
ADDITION
Type
ADDITION
Details
The residue was treated with DCM (10 mL)
CUSTOM
Type
CUSTOM
Details
resulting in a precipitate that
FILTRATION
Type
FILTRATION
Details
was collected by filtration

Outcomes

Product
Details
Reaction Time
 6 h
Name
2-amino-3-chlorobenzamide
Type
product
Smiles
NC1=C(C(=O)N)C=CC=C1Cl
Measurements
Type Value Analysis
AMOUNT: MASS 860 mg
YIELD: CALCULATEDPERCENTYIELD 50.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.